Cas no 1363382-34-6 (methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate)

• Product Name: methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate
• CAS No: 1363382-34-6
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• MDL: MFCD20926174
• CID: 829137
• PubChem ID: 72207327
• Update Time: 2025-10-29

methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-phenyl)-pyrazine-2-carboxylic acid Methyl ester
• 3-(4-chlorophenyl)-2-Pyrazinecarboxylic acid methyl ester
• methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate
• AS-34417
• MFCD20926174
• 2-Pyrazinecarboxylic acid, 3-(4-chlorophenyl)-, methyl ester
• PB15484
• AKOS025290083
• DB-356442
• CS-0049147
• methyl3-(4-chlorophenyl)pyrazine-2-carboxylate
• 1363382-34-6
• SY322441

• MDL： MFCD20926174
• Inchi： 1S/C12H9ClN2O2/c1-17-12(16)11-10(14-6-7-15-11)8-2-4-9(13)5-3-8/h2-7H,1H3
• InChI Key： HAGPLXHPHTWLHI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C(=O)OC)=NC=CN=1

Computed Properties

• Exact Mass: 248.0352552g/mol
• Monoisotopic Mass: 248.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.1Ų

methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate

Methyl 3-(4-Chlorophenyl)pyrazine-2-carboxylate: A Comprehensive Overview

Methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate (CAS No. 1363382-34-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drugs. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research of methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate.

Chemical Structure and Properties

Methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate is a derivative of pyrazine, a six-membered heterocyclic compound with two nitrogen atoms. The presence of a 4-chlorophenyl substituent and a methyl ester group imparts unique chemical and physical properties to this compound. The molecular formula of methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate is C₁₄H₁₁ClN₂O₂, and its molecular weight is approximately 276.70 g/mol. The compound is typically a white crystalline solid with a melting point ranging from 105 to 107°C.

The solubility of methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate in various solvents is an important consideration for its use in chemical reactions and pharmaceutical formulations. It is moderately soluble in organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. This property makes it suitable for various synthetic transformations and purification processes.

Synthesis Methods

The synthesis of methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of 4-chlorobenzaldehyde with ethyl acetoacetate followed by cyclization to form the pyrazine ring. The resulting pyrazine derivative can then be esterified to yield the final product.

An alternative approach involves the reaction of 4-chlorobenzoyl chloride with hydrazine to form the corresponding hydrazide, which is then cyclized to form the pyrazine ring. The resulting pyrazine carboxylic acid can be esterified using methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid.

Biological Activities and Therapeutic Potential

Methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. Recent research has highlighted its anti-inflammatory, antioxidant, and anticancer properties.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The antioxidant properties of methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate have also been explored. In vitro studies have shown that it can scavenge free radicals and protect cells from oxidative stress-induced damage. These findings indicate that it may be useful in preventing or treating conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

Furthermore, preliminary studies have demonstrated that methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate exhibits anticancer activity against various cancer cell lines. It has been shown to induce apoptosis and inhibit cell proliferation in human breast cancer cells (MCF-7) and human colon cancer cells (HT-29). These results suggest that it may have potential as a lead compound for the development of new anticancer drugs.

Clinical Trials and Future Directions

While preclinical studies have provided promising results, further research is needed to fully understand the therapeutic potential of methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate. Several clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

In one ongoing Phase I clinical trial, researchers are investigating the safety and pharmacokinetics of methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate in healthy volunteers. Preliminary results have shown that it is well-tolerated at low doses with no significant adverse effects observed.

In another Phase II trial, the compound is being evaluated for its anti-inflammatory effects in patients with rheumatoid arthritis. Early data suggest that it may reduce joint pain and swelling without causing severe side effects.

The future directions for research on methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate include optimizing its chemical structure to enhance its therapeutic properties, developing more effective delivery systems, and exploring its potential for combination therapy with other drugs.

Conclusion

Methyl 3-(4-chlorophenyl)pyrazine-2-carboxylate (CAS No. 1363382-34-6) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing clinical trials will provide valuable insights into its safety and efficacy, paving the way for potential new treatments for various diseases.